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Compound Name:
3-Hydroxy-1,3-diphenylbutan-1-

one

Cat. No.: B15489188 Get Quote

An In-depth Technical Guide on 3-Hydroxy-1,3-
diphenylbutan-1-one
This technical guide provides a comprehensive overview of the molecular structure, formula,

and available physicochemical properties of 3-Hydroxy-1,3-diphenylbutan-1-one. It is

intended for researchers, scientists, and professionals in the field of drug development and

organic chemistry. This document outlines a general synthetic approach and the requisite

analytical techniques for characterization, based on established chemical principles, due to the

limited availability of specific experimental data in published literature.

Molecular Identity and Properties
3-Hydroxy-1,3-diphenylbutan-1-one, a β-hydroxy ketone, possesses the molecular formula

C₁₆H₁₆O₂.[1][2] Its identity is further defined by its IUPAC name, 3-hydroxy-1,3-
diphenylbutan-1-one, and its CAS Registry Number, 6397-70-2.[1][2]

Molecular Structure
The structure of 3-Hydroxy-1,3-diphenylbutan-1-one consists of a four-carbon butane

backbone. A carbonyl group is located at the C1 position, and a hydroxyl group is attached to

the C3 position. Additionally, there are two phenyl group substituents, one at the C1 position

and another at the C3 position.
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Synthesis

Workup & Purification

Characterization

Dissolve Acetophenone in Ethanol

Add NaOH solution

Add 1-Phenylethanone

Stir at 0°C to Room Temperature

Monitor by TLC

Neutralize with HCl

Extract with Organic Solvent

Dry and Evaporate Solvent

Purify by Chromatography/Recrystallization

NMR Spectroscopy (¹H, ¹³C) IR Spectroscopy Mass Spectrometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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